3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide

• Molecular Formula: C16H21F3N2O2
• Molecular Weight: 330.34 g/mol
• IUPAC Name: 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide
• InChI: InChI=1S/C16H21F3N2O2/c1-11(2)9-15(22)20-13-10-12(16(17,18)19)3-4-14(13)21-5-7-23-8-6-21/h3-4,10-11H,5-9H2,1-2H3,(H,20,22)
• InChI Key: QCQWCDXVGWKAQD-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)N2CCOCC2

Description

3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide, also known as MTNB, is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MTNB is a small molecule that belongs to the family of amides and contains a morpholine ring.

Scientific Research Applications

3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been studied extensively for its potential applications in the field of medicine. One of the most promising applications of 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide is in the treatment of cancer. Studies have shown that 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide inhibits the growth of cancer cells and induces cell death. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has also been investigated for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders.

Mechanism of Action

The mechanism of action of 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide is not fully understood, but studies have suggested that it works by inhibiting certain enzymes and pathways that are involved in cancer cell growth and inflammation. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes, including cell growth and survival. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been found to have several biochemical and physiological effects. In cancer cells, 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been shown to induce cell death by activating the caspase pathway. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has also been found to inhibit the migration and invasion of cancer cells. In addition, 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide in lab experiments is its relatively low toxicity. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been found to have low toxicity in both in vitro and in vivo studies. However, one limitation of using 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide is its solubility. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide is poorly soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide. One area of interest is the development of 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide in combination with other drugs for the treatment of cancer and other diseases. Finally, further studies are needed to fully understand the mechanism of action of 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide and its potential applications in medicine.
In conclusion, 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has been studied extensively for its potential use in the treatment of cancer, inflammation, and neurological disorders. Despite its limitations, 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide has several advantages for use in lab experiments, including its low toxicity. Future research on 3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide will likely focus on the development of derivatives with improved solubility and bioavailability, the investigation of combination therapies, and the further understanding of its mechanism of action.

Synthesis Methods

3-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]butanamide can be synthesized using a variety of methods, including the reaction of 3-methylbutanoyl chloride with 2-morpholin-4-yl-5-(trifluoromethyl)aniline in the presence of triethylamine. The reaction proceeds under reflux conditions, and the product is obtained after purification using column chromatography.